Cas no 17963-04-1 (Oxirane,2-[[3-(ethoxydimethylsilyl)propoxy]methyl]-)

• Product name: Oxirane,2-[[3-(ethoxydimethylsilyl)propoxy]methyl]-
• CAS No: 17963-04-1
• MF: C₁₀H₂₂O₃Si
• MW: 218.365384578705
• MDL: MFCD00053533
• CID: 169737
• PubChem ID: 24878386

Oxirane,2-[[3-(ethoxydimethylsilyl)propoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[[3-(ethoxydimethylsilyl)propoxy]methyl]-
• (3-GLYCIDOXYPROPYL)DIMETHYLETHOXYSILANE
• ethoxy-dimethyl-[3-(oxiran-2-ylmethoxy)propyl]silane
• EINECS 241-889-7
• ethoxydimethyl[3-(oxiranylmethoxy)propyl]-silane
• 3-(dimethylethoxysilyl)propyl glycidyl ether
• 3-(Glycidyloxy)propyldimethylethoxysilane
• Ethoxy[3-(glycidyloxy)propyl]dimethylsilane
• ethoxydimethyl[3-(oxiranylmethoxy)propyl]-silan
• Dimethylethoxy[3-(oxiranylmethoxy)propyl]silane
• [3-(2,3-epoxypropoxy)propyl]ethoxydimethylsilane
• 3-GLYCIDOXYPROPYLDIMETHYLETHOXYSILANE 97%
• 3-(dimethylethoxysilyl)propylglycidylether
• SCHEMBL153462
• UNII-E98Y7B7FMJ
• DTXSID10885002
• Silane,ethoxydimethyl[3-(oxiranylmethoxy)propyl]-
• gamma-Glycidyloxypropyldimethylethoxysilane
• 3-[(Glycidyloxy)propyl]dimethylethoxysilane
• Silane, ethoxydimethyl(3-(oxiranylmethoxy)propyl)-
• NS00053010
• Ethoxydimethyl(3-(oxiran-2-ylmethoxy)propyl)silane
• Ethoxy(dimethyl)[3-(2-oxiranylmethoxy)propyl]silane #
• ethoxydimethyl{3-[(oxiran-2-yl)methoxy]propyl}silane
• MFCD00053533
• Silane, ethoxydimethyl[3-(oxiranylmethoxy)propyl]-
• 17963-04-1
• 3-Glycidoxypropyldimethylethoxysilane
• AKOS015915556
• 3-Glycidoxypropyldimethylethoxysilane, 97%
• Oxirane, 2-((3-(ethoxydimethylsilyl)propoxy)methyl)-
• (3-(2,3-Epoxypropoxy)propyl)ethoxydimethylsilane
• Silane, [3-(2,3-epoxypropoxy)propyl]ethoxydimethyl-
• E98Y7B7FMJ
• Oxirane, 2-[[3-(ethoxydimethylsilyl)propoxy]methyl]-
• G65594
• DB-247017
• ethoxydimethyl[3-(oxiran-2-ylmethoxy)propyl]silane

• MDL： MFCD00053533
• Inchi： 1S/C10H22O3Si/c1-4-13-14(2,3)7-5-6-11-8-10-9-12-10/h10H,4-9H2,1-3H3
• InChI Key： HHBOIIOOTUCYQD-UHFFFAOYSA-N
• SMILES： CCO[Si](C)(C)CCCOCC1CO1

Computed Properties

• Exact Mass: 218.13400
• Monoisotopic Mass: 218.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 31A^2
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.95 g/mL at 25 °C(lit.)
• Boiling Point: 100 °C/3 mmHg(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.434(lit.)
• PSA: 30.99000
• LogP: 2.03350
• Solubility: Not determined

Oxirane,2-[[3-(ethoxydimethylsilyl)propoxy]methyl]- Security Information

• Hazardous Material transportation number：UN 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes

Oxirane,2-[[3-(ethoxydimethylsilyl)propoxy]methyl]- Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Additional information on Oxirane,2-[[3-(ethoxydimethylsilyl)propoxy]methyl]-

Oxirane, 2-[[3-(ethoxydimethylsilyl)propoxy]methyl]-: A Comprehensive Overview

Oxirane, 2-[[3-(ethoxydimethylsilyl)propoxy]methyl]-, also known by its CAS number 17963-04-1, is a highly specialized organic compound with significant applications in various industrial and research domains. This compound is a derivative of oxirane (ethylene oxide), modified with a silyl ether group at the 2-position. The structure of this compound includes a three-membered cyclic ether ring (oxirane) with a substituent at the second carbon atom. The substituent itself is a propyl chain terminated with an ethoxydimethylsilyl group, which imparts unique chemical and physical properties to the molecule.

The ethoxydimethylsilyl group attached to the propyl chain plays a crucial role in determining the reactivity and functionality of this compound. Silyl ethers are well-known for their stability and reactivity under specific conditions, making them valuable in organic synthesis. Recent studies have highlighted the potential of silyl ethers as protective groups in complex molecule synthesis, particularly in the pharmaceutical industry. The propoxy chain serves as a linker, facilitating the attachment of the silyl group to the oxirane ring. This structural arrangement allows for controlled reactivity, enabling precise chemical transformations.

One of the most notable applications of Oxirane, 2-[[3-(ethoxydimethylsilyl)propoxy]methyl]- lies in its use as an intermediate in polymer chemistry. The compound's ability to undergo ring-opening polymerization under specific conditions makes it a valuable precursor for producing high-performance polymers. Recent advancements in polymer science have explored the use of such silylated oxiranes to create materials with enhanced mechanical properties and thermal stability. These polymers find applications in aerospace, automotive industries, and advanced electronics.

In addition to polymer synthesis, this compound has gained attention in the field of materials science for its potential as a crosslinking agent. The silyl ether group can undergo hydrolysis under controlled conditions, leading to crosslinking reactions that improve the durability and adhesion properties of materials. Researchers have recently investigated its use in formulating advanced adhesives and coatings that exhibit superior resistance to environmental factors such as moisture and temperature fluctuations.

The synthesis of Oxirane, 2-[[3-(ethoxydimethylsilyl)propoxy]methyl]- involves a multi-step process that combines principles from organic synthesis and silylation chemistry. The starting material is typically ethylene oxide, which undergoes alkylation to introduce the propyl chain. Subsequent silylation steps involve reacting the hydroxyl group on the propyl chain with dimethylethoxysilane or similar reagents to form the ethoxydimethylsilyl group. Recent studies have optimized these reaction conditions to improve yield and purity, leveraging modern catalytic systems and green chemistry principles.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), Fourier-transform infrared spectroscopy (FTIR), and mass spectrometry (MS). These methods provide insights into its molecular structure, purity, and functional groups. For instance, NMR spectroscopy can reveal details about the stereochemistry of the substituents on the oxirane ring, while FTIR can confirm the presence of silyl ether functionalities.

Recent research has also explored the biological applications of Oxirane derivatives. Studies indicate that certain silylated oxiranes may exhibit bioactive properties, making them potential candidates for drug delivery systems or antimicrobial agents. However, further investigations are required to fully understand their pharmacokinetics and toxicity profiles.

In terms of safety considerations, handling Oxirane derivatives requires adherence to standard laboratory safety protocols due to their reactive nature. Proper ventilation and personal protective equipment are essential during synthesis and manipulation of these compounds.

In conclusion, Oxirane, 2-[[3-(ethoxydimethylsilyl)propoxy]methyl]- is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an intermediate in polymer synthesis, a crosslinking agent in materials science, and a potential candidate for bioactive molecules. As research continues to uncover new applications and optimize synthetic routes for this compound, its significance in both academic and industrial settings is expected to grow further.